Cas no 1219979-49-3 (2-(3-Piperidinyl)ethyl isonicotinate hydrochloride)

• Product Name: 2-(3-Piperidinyl)ethyl isonicotinate hydrochloride
• CAS No: 1219979-49-3
• MF: C₁₃H₁₉ClN₂O₂
• MW: 270.755162477493
• CID: 1067836
• PubChem ID: 53408743
• Update Time: 2025-06-08

2-(3-Piperidinyl)ethyl isonicotinate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-Piperidinyl)ethyl isonicotinate hydrochloride
• 1219979-49-3
• 2-(Piperidin-3-yl)ethylisonicotinatehydrochloride
• 2-(Piperidin-3-yl)ethyl isonicotinate hydrochloride
• 2-piperidin-3-ylethyl pyridine-4-carboxylate;hydrochloride
• AKOS015847113

• MDL： MFCD13559646
• Inchi： 1S/C13H18N2O2.ClH/c16-13(12-3-7-14-8-4-12)17-9-5-11-2-1-6-15-10-11;/h3-4,7-8,11,15H,1-2,5-6,9-10H2;1H
• InChI Key： VECHWZASFVLTME-UHFFFAOYSA-N
• SMILES： Cl.O(C(C1C=CN=CC=1)=O)CCC1CNCCC1

Computed Properties

• Exact Mass: 270.1135055g/mol
• Monoisotopic Mass: 270.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2Ų

Additional information on 2-(3-Piperidinyl)ethyl isonicotinate hydrochloride

Comprehensive Overview of 2-(3-Piperidinyl)ethyl isonicotinate hydrochloride (CAS No. 1219979-49-3)

2-(3-Piperidinyl)ethyl isonicotinate hydrochloride (CAS No. 1219979-49-3) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, combines a piperidine moiety with an isonicotinate ester, making it a versatile intermediate in drug discovery and development. Its unique structure and properties have made it a subject of interest for researchers exploring novel therapeutic agents.

The compound's CAS number 1219979-49-3 serves as a unique identifier in chemical databases, ensuring precise tracking and regulatory compliance. Researchers frequently search for this CAS number to access detailed safety data, synthesis protocols, and application notes. The inclusion of hydrochloride in its name indicates its salt form, which often enhances solubility and stability—a critical factor in pharmaceutical formulations.

In recent years, the demand for piperidine derivatives has surged due to their widespread use in central nervous system (CNS) drug development. Compounds like 2-(3-Piperidinyl)ethyl isonicotinate hydrochloride are pivotal in designing molecules targeting neurological disorders, a hot topic in modern medicine. With the rise of neurodegenerative diseases and mental health awareness, researchers are increasingly exploring piperidine-based scaffolds for their potential therapeutic benefits.

Another area of interest is the compound's isonicotinate component, which is structurally related to nicotinic acid. This linkage has sparked investigations into its potential role in metabolic pathways and enzyme inhibition. Given the growing focus on precision medicine and personalized therapies, 2-(3-Piperidinyl)ethyl isonicotinate hydrochloride could play a role in developing targeted treatments for metabolic disorders.

From a synthetic chemistry perspective, this compound exemplifies the importance of esterification and salt formation in optimizing drug-like properties. Its synthesis often involves multi-step organic reactions, highlighting the need for advanced techniques like HPLC purification and spectroscopic characterization. These methods ensure high purity and reproducibility, which are essential for preclinical and clinical studies.

The compound's relevance extends to academic and industrial research, where it is frequently cited in patents and peer-reviewed publications. Its molecular weight, solubility profile, and stability under various conditions are commonly searched parameters, reflecting the practical considerations of researchers. Additionally, its potential as a building block for more complex molecules makes it a valuable asset in medicinal chemistry.

In summary, 2-(3-Piperidinyl)ethyl isonicotinate hydrochloride (CAS No. 1219979-49-3) represents a compelling example of how piperidine and isonicotinate functionalities can be harnessed for drug development. Its applications in CNS and metabolic research, coupled with its synthetic versatility, position it as a compound of enduring interest in the scientific community.